Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193931 1-Cyclopropyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid 103460-89-5 C18H19F2N3O3
VC0193938 Desacetyl Famciclovir (Famciclovir Related Compound B) 104227-88-5 C12H17N5O3
VC0193944 Sulfociprofloxacin 105093-21-8 C17H18FN3O6S
VC0193951 Levofloxacin Impurity 8 110548-07-7 C13H9F2NO4
VC0193917 Ceftibuten Dihydrate 118081-34-8 C15H14N4O6S2. 2 H2O
VC0193905 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol 118689-07-9 C11H11F2N3O2
VC0194016 Desfuroyl Ceftiofur 120882-22-6 C14H15N5O5S3
VC0193888 Linezolid Impurity (N,O-Desethylene Linezolid) 1219708-30-1 C14H18FN3O4
VC0193918 (S)-2-(2-Chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetic acid 144457-28-3 C15H14ClNO2S
VC0194019 [(1R,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4-Acetyloxy-1,9,12,15,16-pentahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate 145533-34-2 C29H36O11
VC0193960 1-Cyclopropyl-6-fluoro-8-methoxy-7-(3-methylpiperazin-4-ium-1-yl)-4-oxoquinoline-3-carboxylate 160738-57-8 C19H22FN3O4
VC0193943 Benzyl 3-Fluoro-4-(4-morpholinyl)phenyl)carbamate 168828-81-7 C18H19FN2O3
VC0193906 (S)-2-((3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)isoindoline-1,3-dione 168828-89-5 C22H20FN3O5
VC0193934 Despropylene Gatifloxacin 172426-86-7 C16H18FN3O4
VC0193894 (6R,7R)-7-Amino-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 24209-43-6 C10H10N4O3S3
VC0193911 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride 28783-41-7 C7H10ClNS
VC0193932 5-(2-Chlorobenzyl)thieno(3,2-C)pyridinium chloride 53885-64-6 C14H11Cl2NS
VC0194018 7-epi-10-Deacetyl-Baccatin III 71629-92-0 C29H36O10
VC0194024 10-Deacetyl Cephalomannine 76429-85-1 C43H51NO13
VC0193946 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid 86393-33-1 C13H9ClFNO3
VC0193892 (R)-Linezolid 872992-20-6 C16H20FN3O4
VC0193919 Benzhydryl (6R,7R)-3-methylsulfonyloxy-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate 92096-37-2 C29H26N2O7S2
VC0193957 1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid 93594-39-9 C18H18FN3O4
VC0194020 Cefuroxime Sodium EP Impurity I Ammonium Salt ((Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt) 97148-39-5 C7H7NO4 NH3
VC0193908 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine 97845-60-8 C14H18ClN5O4